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Compound of Interest

Compound Name: 2-Undecanone, 3,3-dimethyl-

Cat. No.: B15451640

A comprehensive search for the chemical compound "2-Undecanone, 3,3-dimethyl-" has
yielded no matching results, suggesting that the name is likely a misnomer or refers to a
compound not widely documented in scientific literature. It is plausible that the name is a
conflation of two distinct and well-characterized chemical entities: 2-Undecanone and 3,3-
Dimethyl-2-butanone.

This technical guide will, therefore, provide a detailed overview of both 2-Undecanone and 3,3-
Dimethyl-2-butanone, addressing the core requirements of data presentation, experimental
protocols, and pathway visualizations for an audience of researchers, scientists, and drug
development professionals.

Section 1: 2-Undecanone

2-Undecanone, also known as methyl nonyl ketone, is a naturally occurring ketone found in
various plants and insects. It is recognized for its characteristic odor and has applications in the
fragrance industry and as an animal repellent.

Quantitative Data Summary
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Property Value

CAS Number 112-12-9[1]
Molecular Formula C11H220
Molecular Weight 170.30 g/mol [1]
Boiling Point 229 °C[2]
Melting Point 15 °C[2]
Density 0.825 g/mL[2]
Refractive Index 1.429[2]

Experimental Protocols

Protocol: Synthesis of 2-Undecanone

A common laboratory-scale synthesis of 2-undecanone involves the oxidation of 2-undecanol.
Materials:

e 2-undecanol

e Pyridinium chlorochromate (PCC)

e Dichloromethane (DCM)

 Silica gel

¢ Anhydrous magnesium sulfate

» Rotary evaporator

» Glassware for reaction and chromatography
Procedure:

e Dissolve 2-undecanol in dichloromethane in a round-bottom flask.
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e Add pyridinium chlorochromate (PCC) to the solution in portions while stirring at room
temperature.

» Monitor the reaction progress using thin-layer chromatography (TLC).

» Upon completion, filter the reaction mixture through a pad of silica gel to remove the
chromium salts.

e Wash the silica gel pad with additional dichloromethane.

o Combine the organic filtrates and wash with a saturated agueous solution of sodium
bicarbonate, followed by brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The resulting crude product can be further purified by column chromatography on silica gel if
necessary.

Logical Relationship Diagram
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Caption: Synthesis of 2-Undecanone from 2-Undecanol.

Section 2: 3,3-Dimethyl-2-butanone

3,3-Dimethyl-2-butanone, commonly known as pinacolone, is a significant ketone in organic
synthesis. Its sterically hindered tert-butyl group influences its reactivity and makes it a useful
building block for more complex molecules.
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Property Value

CAS Number 75-97-8[3][4][5][6]
Molecular Formula CeH120[3]
Molecular Weight 100.16 g/mol [3][5]
Boiling Point 106 °C[7]

Melting Point -53 °C[2]

Density 0.807 g/mL[2]
Refractive Index 1.397[2][8]

Experimental Protocols

Protocol: Pinacol Rearrangement for the Synthesis of 3,3-Dimethyl-2-butanone

The classic synthesis of pinacolone is the pinacol rearrangement, which involves the acid-
catalyzed rearrangement of pinacol (2,3-dimethyl-2,3-butanediol).

Materials:

Pinacol (2,3-dimethyl-2,3-butanediol)

Concentrated sulfuric acid

Water

Sodium bicarbonate

Anhydrous sodium sulfate

Distillation apparatus

Procedure:
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 In a round-bottom flask, add pinacol and slowly add concentrated sulfuric acid with cooling in
an ice bath.

e Heat the mixture gently under a distillation setup.

e The product, pinacolone, will distill over with water.

o Collect the distillate in a receiving flask.

o Separate the organic layer (pinacolone) from the aqueous layer in a separatory funnel.

» Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to
neutralize any remaining acid, followed by a wash with water.

» Dry the pinacolone over anhydrous sodium sulfate.

e The final product can be purified by fractional distillation.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of 3,3-Dimethyl-2-butanone.
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In the absence of information on "2-Undecanone, 3,3-dimethyl-", this guide provides a
foundational understanding of two related and well-established chemical compounds.
Researchers and professionals are encouraged to verify the correct chemical identity before
proceeding with any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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